1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine

• Molecular Formula: C11H16N4
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 2-pyrrolidin-1-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C11H16N4/c1-2-6-15(5-1)11-13-7-9-3-4-12-8-10(9)14-11/h7,12H,1-6,8H2
• InChI Key: TYRCZUMCOUMCJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=C3CCNCC3=N2

Description

1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine is a bicyclic heteroaromatic compound featuring a pyrido[3,4-d]pyrimidine core fused with a pyrrolidine ring. The compound’s partially saturated pyrido-pyrimidine system enhances conformational flexibility, which may improve binding affinity compared to fully aromatic analogs.

Preparation Methods

The synthesis of 1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester, followed by cyclization at high temperatures . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups like halogens can be replaced with other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure settings. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: It is explored for its therapeutic potential in treating various diseases, including cancer and autoimmune disorders.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The compound’s degree of lipophilicity allows it to diffuse easily into cells, where it can exert its effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound shares structural homology with several derivatives, differing primarily in substituent groups, ring saturation, and fused heterocycle positioning. Below is a comparative analysis:

Table 1: Structural Comparison of Pyrido-Pyrimidine Derivatives

Compound Name	Core Structure	Substituent	Key Features	Reference
1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine	Pyrido[3,4-d]pyrimidine	Pyrrolidine	Partially saturated pyrido ring; 5H,6H,7H,8H system
1-{5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}piperidine	Pyrido[4,3-d]pyrimidine	Piperidine	Regioisomeric pyrido ring; larger N-containing substituent
tert-Butyl 2,4-dichloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate	Pyrrolo[3,4-d]pyrimidine	tert-Butyl ester	Chlorinated positions; ester group modifies solubility
2-(Methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one	Pyrido[2,3-d]pyrimidine	Methylsulfanyl	Oxo group at position 7; thioether substituent

Key Observations :

Regioisomerism : The pyrido ring’s positional isomerism ([3,4-d] vs. [4,3-d] or [2,3-d]) alters electronic distribution and steric interactions. For example, the [3,4-d] configuration in the target compound may favor specific π-π stacking interactions in enzyme pockets compared to the [4,3-d] analog .

Substituent Effects: Pyrrolidine vs. Electron-Withdrawing Groups: Chlorinated or sulfanyl substituents (e.g., in tert-butyl 2,4-dichloro-pyrrolo[3,4-d]pyrimidine) increase electrophilicity, which may improve covalent binding but reduce metabolic stability .

Pharmacological and Physicochemical Data

Table 2: Comparative Pharmacological Properties

Compound	LogP (Calculated)	Molecular Weight (g/mol)	Solubility (Predicted)	Bioactivity Notes
1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine	~2.1 (estimated)	~260	Moderate (aqueous)	Kinase inhibition (hypothetical)
Piperidine analog	~2.5	~274	Low	Reduced solubility due to larger substituent
tert-Butyl 2,4-dichloro derivative	~3.8	~342	Poor	Enhanced lipophilicity; cytotoxic potential

• LogP Trends : The target compound’s lower LogP compared to chlorinated analogs suggests better aqueous solubility, critical for oral bioavailability.
• Bioactivity : Piperidine-containing analogs (e.g., from ) are documented in patents for kinase inhibition, but their bulkier structure may limit tissue penetration .